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Compound of Interest

Compound Name: Aramisulpride

CAS No.: 71675-90-6

Cat. No.: B1667121

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety and

logistical information for the handling of Aramisulpride, including personal protective

equipment (PPE) guidelines, operational procedures, and disposal plans.

Aramisulpride is a substituted benzamide antipsychotic, and like any active pharmaceutical

ingredient (API), it requires careful handling to minimize exposure and ensure a safe laboratory

environment. Adherence to the following procedures is critical.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the primary barrier against exposure to

Aramisulpride. The following table summarizes the recommended PPE for handling this

compound.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Protects against splashes and

airborne particles (dust) of

Aramisulpride from entering

the eyes.

Skin Protection

- Gloves: Chemically resistant,

impervious gloves (e.g., nitrile)

inspected prior to use.[1] -

Clothing: Fire/flame resistant

and impervious clothing. A lab

coat is suitable for small

quantities (up to 500 grams),

while a disposable coverall of

low permeability is

recommended for larger

quantities (up to 1 kilogram).[2]

Prevents direct skin contact

with the compound. Gloves

should be washed and dried

after use.[1] Protective clothing

minimizes contamination of

personal clothing.

Respiratory Protection

NIOSH-approved N100 or

CEN-approved FFP3

particulate respirators are

recommended as a backup to

engineering controls. If a

respirator is the sole means of

protection, a full-face supplied

air respirator must be used.[1]

Protects against inhalation of

Aramisulpride dust, which can

be harmful if ingested.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Always handle Aramisulpride in a well-ventilated area, preferably

within a laboratory fume hood or other form of local exhaust ventilation to minimize dust

formation and inhalation.

Avoiding Contact: Avoid all personal contact with the substance, including inhalation of dust

and contact with skin and eyes. Do not eat, drink, or smoke in areas where Aramisulpride is
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handled.

Preventing Dust Accumulation: Avoid the generation of dust during handling and clean-up.

Empty containers may contain residual dust that could be explosive in the presence of an

ignition source. Do not cut, drill, grind, or weld such containers.

Storage:

Store Aramisulpride in its original, tightly sealed container in a cool, dry, and well-ventilated

place.

Keep it away from incompatible materials such as oxidizing agents and foodstuff containers.

For maintaining product quality, refrigeration and storage under an inert atmosphere may be

required.

Spill Management:

Alert Personnel: In case of a spill, alert personnel in the area.

Containment: Prevent the spillage from entering drains or water courses.

Clean-up: Use dry clean-up procedures and avoid generating dust. Sweep or vacuum up the

spillage and collect it in a suitable, labeled container for disposal.

Decontamination: Thoroughly clean the surface to remove any residual contamination.

PPE: Wear appropriate PPE, including protective clothing, gloves, safety glasses, and a dust

respirator, during the entire clean-up process.

Disposal Plan:

All waste containing Aramisulpride must be handled in accordance with local, state, and

federal regulations.

Waste Identification: Unused Aramisulpride and contaminated materials (e.g., gloves,

wipes) should be considered chemical waste.
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Collection: Collect waste in clearly labeled, sealed containers.

Disposal Method: The recommended method of disposal is incineration in a licensed facility

after admixture with a suitable combustible material. Alternatively, burial in a landfill

specifically licensed to accept chemical and/or pharmaceutical wastes may be an option.

Container Decontamination: Decontaminate empty containers before disposal. Observe all

label safeguards until containers are cleaned and destroyed.

Emergency Procedures
In case of exposure, follow these first-aid measures immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area immediately with plenty of water for at least 15

minutes. If skin irritation persists, consult a physician.

Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes. Remove

contact lenses if present and easy to do. Continue rinsing and consult a doctor.

Ingestion: If swallowed, rinse the mouth with water (only if the person is conscious). Do NOT

induce vomiting. Seek immediate medical attention and show the safety data sheet to the

doctor.

Accidental ingestion may be harmful, and animal experiments indicate that ingestion of less

than 150 grams could be fatal or cause serious health damage.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for safely handling Aramisulpride, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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